Cas no 1805235-00-0 (4-Chloromethyl-2-cyano-6-fluorobenzoic acid)

• Product Name: 4-Chloromethyl-2-cyano-6-fluorobenzoic acid
• CAS No: 1805235-00-0
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4980566
• Update Time: 2025-05-21

4-Chloromethyl-2-cyano-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-6-fluorobenzoic acid

• Inchi： 1S/C9H5ClFNO2/c10-3-5-1-6(4-12)8(9(13)14)7(11)2-5/h1-2H,3H2,(H,13,14)
• InChI Key： MYHJPEVEABAJMW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(=O)O)=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloromethyl-2-cyano-6-fluorobenzoic acid

4-Chloromethyl-2-cyano-6-fluorobenzoic Acid: A Comprehensive Overview

The compound 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid (CAS No. 1805235-00-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a chloromethyl group at the para position, a cyano group at the meta position, and a fluorine atom at the ortho position. These substituents contribute to its distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting cancer and neurodegenerative diseases. The compound's ability to undergo various functional group transformations has made it an attractive candidate for medicinal chemists seeking to design novel therapeutic agents.

In the context of agrochemicals, 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid has been investigated for its potential as a herbicide or fungicide. Its fluorinated structure enhances its stability and bioavailability, which are critical factors in agricultural applications. Field trials have shown promising results, suggesting that this compound could play a significant role in sustainable crop protection.

From a materials science perspective, 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid has been utilized in the development of advanced polymers and coatings. Its cyano and chloromethyl groups provide opportunities for cross-linking and functionalization, leading to materials with enhanced mechanical and thermal properties. This has opened new avenues for its application in high-performance composites and electronic devices.

The synthesis of 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid involves a multi-step process that typically begins with the bromination of benzoic acid derivatives. Subsequent substitution reactions introduce the cyano and fluorine groups, followed by the installation of the chloromethyl group through nucleophilic aromatic substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

One of the most exciting developments involving 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid is its use in click chemistry. The compound's reactivity under click conditions allows for rapid and efficient assembly of complex molecules, which is particularly valuable in combinatorial chemistry and high-throughput screening.

In conclusion, 4-Chloromethyl-2-cyano-6-fluorobenzoic Acid (CAS No. 1805235-00-0) is a versatile compound with diverse applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.